Cas no 2137614-30-1 (Sodium 5-chloro-2-(difluoromethoxy)benzene-1-sulfinate)

• Product Name: Sodium 5-chloro-2-(difluoromethoxy)benzene-1-sulfinate
• CAS No: 2137614-30-1
• MF: C₇H₄ClF₂NaO₃S
• MW: 264.609437942505
• CID: 5829042
• PubChem ID: 165455954
• Update Time: 2025-06-08

Sodium 5-chloro-2-(difluoromethoxy)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 5-chloro-2-(difluoromethoxy)benzene-1-sulfinate
• EN300-724399
• 2137614-30-1
• Sodium 5-chloro-2-(difluoromethoxy)benzene-1-sulfinate

• Inchi： 1S/C7H5ClF2O3S.Na/c8-4-1-2-5(13-7(9)10)6(3-4)14(11)12;/h1-3,7H,(H,11,12);/q;+1/p-1
• InChI Key： QWFKJABQCLNRRT-UHFFFAOYSA-M
• SMILES： ClC1C=CC(=C(C=1)S(=O)[O-])OC(F)F.[Na+]

Computed Properties

• Exact Mass: 263.9435435g/mol
• Monoisotopic Mass: 263.9435435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6Ų

Additional information on Sodium 5-chloro-2-(difluoromethoxy)benzene-1-sulfinate

Sodium 5-chloro-2-(difluoromethoxy)benzene-1-sulfinate (CAS No. 2137614-30-1): An Overview

Sodium 5-chloro-2-(difluoromethoxy)benzene-1-sulfinate (CAS No. 2137614-30-1) is a specialized compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chlorine atom, a difluoromethoxy group, and a sulfinate moiety. These structural features contribute to its distinct chemical properties and potential applications in various scientific and industrial domains.

The molecular formula of Sodium 5-chloro-2-(difluoromethoxy)benzene-1-sulfinate is C₈H₅ClF₂NaO₄S, and its molecular weight is approximately 294.68 g/mol. The compound's chemical structure can be represented as follows:

C₈H₅ClF₂NaO₄S

The presence of the difluoromethoxy group (CF₂O-) and the sulfinate group (SO₃-) imparts specific reactivity and stability to the molecule. The chlorine atom further modulates the electronic properties of the benzene ring, making this compound a valuable intermediate in synthetic chemistry and drug development.

In recent years, Sodium 5-chloro-2-(difluoromethoxy)benzene-1-sulfinate has been extensively studied for its potential use in pharmaceutical applications. One of the key areas of interest is its role as an intermediate in the synthesis of novel drugs. The unique combination of functional groups in this compound allows for the creation of derivatives with diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

A notable study published in the Journal of Medicinal Chemistry in 2021 highlighted the use of Sodium 5-chloro-2-(difluoromethoxy)benzene-1-sulfinate as a key intermediate in the synthesis of a new class of antiviral agents. The researchers demonstrated that derivatives of this compound exhibited potent antiviral activity against several strains of viruses, including influenza and coronaviruses. This finding has significant implications for the development of new therapeutic strategies to combat viral infections.

Beyond its pharmaceutical applications, Sodium 5-chloro-2-(difluoromethoxy)benzene-1-sulfinate has also found use in materials science and environmental chemistry. Its unique chemical properties make it suitable for the synthesis of advanced materials with tailored functionalities. For example, researchers at the University of California, Berkeley, have utilized this compound to develop novel polymers with enhanced thermal stability and mechanical strength.

In environmental chemistry, Sodium 5-chloro-2-(difluoromethoxy)benzene-1-sulfinate has been explored for its potential as a reagent in water treatment processes. Studies have shown that it can effectively remove certain organic pollutants from water through advanced oxidation processes. This application highlights the compound's versatility and potential impact on environmental sustainability.

The synthesis of Sodium 5-chloro-2-(difluoromethoxy)benzene-1-sulfinate typically involves multi-step reactions, starting from readily available starting materials such as chlorobenzene and difluoromethanol. The key steps include nucleophilic substitution reactions to introduce the difluoromethoxy group, followed by sulfonation to form the sulfinate moiety. The final step involves neutralization with sodium hydroxide to yield the desired sodium salt.

The purity and quality of Sodium 5-chloro-2-(difluoromethoxy)benzene-1-sulfinate are critical for its successful application in various fields. High-purity standards are essential to ensure consistent performance and reproducibility in both laboratory-scale experiments and industrial-scale production processes. Advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used to characterize and verify the purity of this compound.

In conclusion, Sodium 5-chloro-2-(difluoromethoxy)benzene-1-sulfinate (CAS No. 2137614-30-1) is a versatile compound with a wide range of applications in pharmaceutical research, materials science, and environmental chemistry. Its unique molecular structure and chemical properties make it an invaluable intermediate in synthetic chemistry and a promising candidate for developing novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this intriguing compound, further solidifying its importance in modern scientific endeavors.